Cas no 2229502-28-5 (1-3,5-dimethyl-1-(propan-2-yl)-1H-pyrazol-4-yl-2,2-difluoroethan-1-amine)

1,3,5-Trimethyl-1-(propan-2-yl)-1H-pyrazol-4-yl-2,2-difluoroethan-1-amine is a fluorinated pyrazole derivative with potential applications in medicinal chemistry and agrochemical research. The presence of difluoroethylamine and isopropyl substituents enhances its metabolic stability and lipophilicity, making it a promising intermediate for bioactive compound synthesis. The pyrazole core offers structural versatility for further functionalization, while the difluoroethyl group may improve binding affinity in target interactions. This compound's well-defined stereochemistry and purity ensure reproducibility in research applications. Its stability under standard laboratory conditions facilitates handling and storage. The molecule's unique substitution pattern provides opportunities for structure-activity relationship studies in drug discovery programs targeting various biological pathways.
1-3,5-dimethyl-1-(propan-2-yl)-1H-pyrazol-4-yl-2,2-difluoroethan-1-amine structure
2229502-28-5 structure
Product Name:1-3,5-dimethyl-1-(propan-2-yl)-1H-pyrazol-4-yl-2,2-difluoroethan-1-amine
CAS No:2229502-28-5
MF:C10H17F2N3
MW:217.258888959885
CID:6593340
PubChem ID:165852870
Update Time:2025-05-20

1-3,5-dimethyl-1-(propan-2-yl)-1H-pyrazol-4-yl-2,2-difluoroethan-1-amine Chemical and Physical Properties

Names and Identifiers

    • 1-3,5-dimethyl-1-(propan-2-yl)-1H-pyrazol-4-yl-2,2-difluoroethan-1-amine
    • EN300-1955713
    • 1-[3,5-dimethyl-1-(propan-2-yl)-1H-pyrazol-4-yl]-2,2-difluoroethan-1-amine
    • 2229502-28-5
    • Inchi: 1S/C10H17F2N3/c1-5(2)15-7(4)8(6(3)14-15)9(13)10(11)12/h5,9-10H,13H2,1-4H3
    • InChI Key: XLUXBEBEWPJRLV-UHFFFAOYSA-N
    • SMILES: FC(C(C1C(C)=NN(C(C)C)C=1C)N)F

Computed Properties

  • Exact Mass: 217.13905388g/mol
  • Monoisotopic Mass: 217.13905388g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 15
  • Rotatable Bond Count: 3
  • Complexity: 211
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.5
  • Topological Polar Surface Area: 43.8Ų

1-3,5-dimethyl-1-(propan-2-yl)-1H-pyrazol-4-yl-2,2-difluoroethan-1-amine Pricemore >>

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Additional information on 1-3,5-dimethyl-1-(propan-2-yl)-1H-pyrazol-4-yl-2,2-difluoroethan-1-amine

Comprehensive Overview of 1-3,5-dimethyl-1-(propan-2-yl)-1H-pyrazol-4-yl-2,2-difluoroethan-1-amine (CAS No. 2229502-28-5)

The compound 1-3,5-dimethyl-1-(propan-2-yl)-1H-pyrazol-4-yl-2,2-difluoroethan-1-amine (CAS No. 2229502-28-5) is a specialized organic molecule with a unique structural framework. Its pyrazole core, combined with difluoroethane and amine functionalities, makes it a subject of interest in pharmaceutical and agrochemical research. This article delves into its properties, applications, and relevance to current scientific trends, addressing common queries such as "pyrazole derivatives in drug discovery" and "fluorinated amines in agrochemicals."

Structurally, the compound features a 1H-pyrazole ring substituted with 3,5-dimethyl and propan-2-yl groups, alongside a 2,2-difluoroethan-1-amine side chain. This combination enhances its potential for hydrogen bonding and lipophilicity, critical for interactions in biological systems. Researchers exploring "fluorine in medicinal chemistry" or "heterocyclic amine synthesis" will find this compound particularly intriguing due to its balanced polarity and steric properties.

In pharmaceutical contexts, 1-3,5-dimethyl-1-(propan-2-yl)-1H-pyrazol-4-yl-2,2-difluoroethan-1-amine is studied for its potential as a bioactive scaffold. Its pyrazole moiety is prevalent in drugs targeting inflammation and metabolic disorders, aligning with trends like "small molecule therapeutics" and "targeted drug delivery." The difluoro group further augments metabolic stability, a hot topic in "improving drug half-life" discussions.

Agrochemical applications also benefit from this compound's design. The fluorine atoms and amine group contribute to pesticidal or herbicidal activity, resonating with searches for "eco-friendly crop protection" and "novel pesticide chemistries." Its stability under environmental conditions makes it a candidate for "sustainable agriculture" solutions.

Synthetically, the compound's preparation involves multi-step organic reactions, including pyrazole formation and amine functionalization. Laboratories focusing on "green chemistry" or "high-yield synthesis" may optimize its production to reduce waste, addressing the demand for "cost-effective chemical processes."

Safety and handling of CAS No. 2229502-28-5 follow standard protocols for non-hazardous organics. While not classified as hazardous, proper personal protective equipment (PPE) is recommended during handling, as with any fine chemical. This aligns with industry queries about "safe laboratory practices" and "chemical storage guidelines."

In summary, 1-3,5-dimethyl-1-(propan-2-yl)-1H-pyrazol-4-yl-2,2-difluoroethan-1-amine represents a versatile compound bridging medicinal and agricultural chemistry. Its design caters to modern needs like "precision medicine" and "sustainable agrochemicals," making it a valuable subject for researchers and industry professionals alike.

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